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Abstract
Isatoic anhydride (CAS No. 118-48-9), a heterocyclic compound with the chemical formula

C₈H₅NO₃, is a versatile and pivotal intermediate in organic synthesis. This technical guide

provides a comprehensive overview of its physicochemical and spectral properties, detailed

experimental protocols for its synthesis and purification, and an exploration of its key chemical

reactions and applications. Particular emphasis is placed on its utility as a precursor for a wide

array of nitrogen-containing heterocycles, including quinazolinones and benzodiazepines,

which are significant scaffolds in medicinal chemistry. Furthermore, this guide delves into the

biological activities of isatoic anhydride derivatives, notably their anti-inflammatory properties

and their function as enzyme inhibitors.

Physicochemical and Spectral Properties
Isatoic anhydride is a stable, white to tan crystalline solid under standard conditions.[1] A

summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Isatoic Anhydride
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Property Value Reference(s)

CAS Number 118-48-9 [2]

Molecular Formula C₈H₅NO₃ [2]

Molecular Weight 163.13 g/mol [2]

Appearance

White to tan, or beige to

brown, crystalline

powder/prisms

[1][2]

Melting Point
233-243 °C (with

decomposition)
[2][3][4]

Boiling Point

Approximately 290.19-350 °C

(some decomposition may

occur)

[3][5]

Density 1.52 g/cm³ [3]

Solubility

Miscible in hot alcohol and

acetone. Soluble in dioxane.

Sparingly soluble in water,

ether, benzene, and

chloroform.

[2][6]

pKa 11.06 ± 0.20 (Predicted) [1]

Flash Point 308 °C [7]

Vapor Density 5.6 (vs air) [8]

The structural elucidation of isatoic anhydride is supported by various spectroscopic

techniques, with key spectral data summarized in Table 2.

Table 2: Spectral Properties of Isatoic Anhydride
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Technique Key Data Reference(s)

¹H NMR (DMSO-d₆)

δ 11.73 (s, br, 1H), 7.92 (d, J =

7.8 Hz, 1H), 7.74 (t, J = 7.8 Hz,

1H), 7.26 (t, J = 7.8 Hz, 1H),

7.16 (d, J = 7.8 Hz, 1H)

[3]

IR (KBr)
Characteristic anhydride C=O

stretching bands
[2]

UV-Vis (Dioxane)
λmax 239 nm (log ε = 3.95),

315 nm (log ε = 3.58)
[2]

Mass Spectrometry

Molecular ion peak

corresponding to its molecular

weight

[2]

Synthesis and Purification
Synthesis of Isatoic Anhydride from Anthranilic Acid
A common and reliable method for the synthesis of isatoic anhydride involves the reaction of

anthranilic acid with phosgene. The following is a representative experimental protocol.

Experimental Protocol: Synthesis of Isatoic Anhydride

Dissolution: In a well-ventilated fume hood, dissolve 137 g (1 mole) of anthranilic acid in a

mixture of 1 L of water and 126 mL of concentrated hydrochloric acid with gentle warming.

Filtration: Filter the resulting solution into a 2-L three-necked flask equipped with a

mechanical stirrer and a gas dispersion tube.

Phosgenation: Introduce a steady stream of phosgene gas into the stirred solution. The

isatoic anhydride will begin to precipitate.

Isolation: Once a substantial amount of precipitate has formed, discontinue the phosgene

flow. Collect the solid product by vacuum filtration on a Büchner funnel.
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Washing: Wash the collected solid with three 500-mL portions of cold water to remove any

remaining acid and impurities.

Drying: Dry the purified isatoic anhydride in a vacuum oven.

Anthranilic Acid

Precipitate Formation

Phosgene (COCl₂)

Isatoic Anhydride

HCl

Water

Filtration & Washing Purified Isatoic Anhydride

Click to download full resolution via product page

Synthesis of Isatoic Anhydride Workflow

Purification by Recrystallization
For obtaining high-purity isatoic anhydride, recrystallization is the preferred method.

Experimental Protocol: Recrystallization of Isatoic Anhydride

Solvent Selection: Choose a suitable solvent in which isatoic anhydride has high solubility

at elevated temperatures and low solubility at room temperature. Ethanol or dioxane are

commonly used.[8]
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Dissolution: In a flask, add the crude isatoic anhydride and the minimum amount of the

chosen solvent. Heat the mixture with stirring until the solid is completely dissolved.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to

remove them.

Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Crystals of

pure isatoic anhydride will form. The cooling can be further facilitated by placing the flask in

an ice bath.

Isolation: Collect the crystals by vacuum filtration.

Washing: Wash the crystals with a small amount of cold solvent to remove any adhering

impurities.

Drying: Dry the purified crystals under vacuum.

Chemical Reactivity and Applications
Isatoic anhydride is a valuable synthon due to the presence of two electrophilic carbonyl

centers, making it susceptible to nucleophilic attack. This reactivity is the basis for its extensive

use in the synthesis of a variety of heterocyclic compounds.

Reactions with Nucleophiles
The reaction of isatoic anhydride with nucleophiles can proceed via two main pathways:

attack at the C4-carbonyl (anhydride-like reactivity) or attack at the C2-carbonyl (carbamate-

like reactivity). The regioselectivity of the attack is influenced by the nature of the nucleophile

and the reaction conditions.

With Amines: Primary and secondary amines readily react with isatoic anhydride, leading to

the formation of 2-aminobenzamides. This reaction is fundamental in the synthesis of various

biologically active molecules.

With Alcohols: In the presence of a base, alcohols react with isatoic anhydride to yield 2-

aminobenzoates.
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With Hydrazines: Reaction with hydrazines provides a straightforward route to 2-

aminobenzohydrazides.

Isatoic Anhydride

Tetrahedral Intermediate

Nucleophilic Attack

Nucleophile (Nu-H)
 e.g., RNH₂, ROH, RNHNH₂

Ring Opening
(Loss of CO₂)

2-Substituted Benzamide/Benzoate/Benzohydrazide

Click to download full resolution via product page

General Reaction of Isatoic Anhydride with Nucleophiles

Synthesis of Quinazolinones
One of the most significant applications of isatoic anhydride is in the synthesis of

quinazolinones, a class of compounds with a broad spectrum of pharmacological activities. A

common method involves a three-component reaction between isatoic anhydride, an amine,

and an aldehyde.

Experimental Protocol: Three-Component Synthesis of 2,3-Disubstituted Quinazolin-4(1H)-

ones

Mixing of Reactants: In a suitable solvent such as ethanol, combine equimolar amounts of

isatoic anhydride, a primary amine, and an aromatic aldehyde.
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Reaction: Stir the mixture at room temperature or with gentle heating. The reaction progress

can be monitored by thin-layer chromatography.

Work-up: Upon completion, the product often precipitates from the reaction mixture and can

be isolated by filtration. Further purification can be achieved by recrystallization.

Isatoic Anhydride

2-Aminobenzamide Intermediate

Primary Amine (R¹-NH₂)

Aldehyde (R²-CHO)

Iminium Intermediate Intramolecular Cyclization 2,3-Disubstituted Quinazolin-4(1H)-one

Click to download full resolution via product page

Three-Component Synthesis of Quinazolinones

Biological Activities of Isatoic Anhydride Derivatives
While isatoic anhydride itself is primarily a synthetic intermediate, its derivatives have

garnered significant interest in drug discovery due to their diverse biological activities.

Anti-inflammatory Activity
Phenylbenzohydrazides, synthesized from isatoic anhydride, have demonstrated significant

anti-inflammatory properties.[2] These compounds have been shown to reduce cell migration

and inhibit the production of pro-inflammatory cytokines such as Interleukin-6 (IL-6), Interleukin-

1β (IL-1β), and Tumor Necrosis Factor-alpha (TNF-α).[2] Furthermore, they inhibit the activity of

inducible nitric oxide synthase (iNOS), a key enzyme in the inflammatory cascade.[2]
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Inhibitory Effect of Isatoic Anhydride Derivatives on Inflammatory Pathways

Enzyme Inhibition
Derivatives of isatoic anhydride have been designed as selective inactivators of serine

proteases, particularly trypsin-like enzymes.[3] This inhibitory activity opens avenues for the

development of therapeutic agents for diseases where these proteases are implicated.

Safety and Handling
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Isatoic anhydride is classified as an irritant and may cause skin sensitization.[7] It is essential

to handle this compound in a well-ventilated area, wearing appropriate personal protective

equipment (PPE), including gloves and safety glasses. Avoid inhalation of dust and contact with

skin and eyes. In case of contact, rinse thoroughly with water. For detailed safety information,

refer to the Material Safety Data Sheet (MSDS).

Conclusion
Isatoic anhydride (CAS No. 118-48-9) is a cornerstone intermediate in organic and medicinal

chemistry. Its well-defined physicochemical properties, coupled with its versatile reactivity,

make it an indispensable tool for the synthesis of a vast array of heterocyclic compounds with

significant biological potential. The detailed experimental protocols and mechanistic insights

provided in this guide are intended to facilitate its effective utilization in research and

development, particularly in the pursuit of novel therapeutic agents. The demonstrated anti-

inflammatory and enzyme-inhibitory activities of its derivatives underscore the continued

importance of isatoic anhydride as a privileged scaffold in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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